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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of prometryn, a
widely used herbicide, in water and various organic solvents. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and
environmental science, offering detailed data, experimental protocols, and visual
representations of key biological and experimental processes.

Physicochemical Properties of Prometryn

Prometryn, with the chemical formula C10H19NsS, is a triazine herbicide that functions by
inhibiting photosynthesis in susceptible plant species.[1] It exists as a colorless, crystalline
solid.[2] Understanding its solubility is crucial for formulation development, environmental fate
assessment, and toxicological studies.

Solubility Data

The solubility of prometryn in water and a range of organic solvents has been determined at
various temperatures. The following tables summarize the available quantitative data to
facilitate easy comparison.

Table 1: Solubility of Prometryn in Water
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Water Solubility Temperature Reference(s)
33 mg/L 20 °C [31[4]
48 mg/L 20 °C [2]
48.27 mg/L 20 °C [5]6]
33 ppm 20 °C [3]

Table 2: Solubility of Prometryn in Organic Solvents
Solvent Solubility (g/L) Temperature Reference(s)
Acetone 330 25°C [7]
240 20°C [41[7]
Dichloromethane 300 20 °C [7]
Ethanol 140 25 °C [7]
Hexane 6.3 25°C [7]
5.5 20 °C [7]
Methanol 160 20 °C [4][7]
n-Octanol 110 25°C [7]
Toluene 200 25°C [7]
170 20 °C [41[7]
DMSO 100 mg/mL Not Specified [8]

Experimental Protocol: Determination of Water
Solubility (Shake-Flask Method)

The following is a detailed methodology for determining the water solubility of prometryn,

based on the widely accepted shake-flask method, consistent with OECD Guideline 105. This

method is suitable for substances with a solubility above 10-2 g/L.
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3.1. Principle

An excess amount of the test substance (prometryn) is agitated in water at a predetermined
temperature for a sufficient period to reach equilibrium. The concentration of prometryn in the
agueous phase is then determined by a suitable analytical method.

3.2. Materials and Apparatus

e Prometryn (analytical standard)

« Distilled or deionized water

o Glass vessels with tight-fitting stoppers (e.g., flasks, centrifuge tubes)
o Constant temperature water bath or shaker incubator

e Centrifuge

e Analytical balance

e pH meter

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical instrument.

3.3. Procedure

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. This involves preparing a supersaturated solution and
measuring the concentration at different time points.

o Sample Preparation: Weigh an excess amount of prometryn into three separate glass
vessels. The amount should be sufficient to ensure that a solid phase remains after
equilibrium is reached.

o Equilibration: Add a known volume of water to each vessel. Place the vessels in a constant
temperature bath or shaker set at the desired temperature (e.g., 20 + 0.5 °C). Agitate the
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vessels for a period determined by the preliminary test (typically 24-48 hours) to ensure
equilibrium is reached.

o Phase Separation: After equilibration, allow the vessels to stand at the test temperature to
allow the undissolved prometryn to settle. Centrifuge the samples at the test temperature to
ensure complete separation of the solid and liquid phases.

o Sample Analysis: Carefully remove an aliquot of the clear, supernatant agueous phase from
each vessel. Analyze the concentration of prometryn in each aliquot using a validated
analytical method, such as HPLC.

» Data Interpretation: If the concentrations from at least the last two time points of the
preliminary test and the three replicate vessels in the main study are in agreement (within
5%), the average value is taken as the water solubility of prometryn at the specified
temperature.

Visualizations

4.1. Signaling Pathway: Inhibition of Photosynthesis

Prometryn's herbicidal activity stems from its ability to inhibit photosynthesis. It specifically
targets the D1 protein in Photosystem Il (PSII) within the thylakoid membrane of chloroplasts.
This binding blocks the electron transport chain, preventing the production of ATP and NADPH,
which are essential for carbon fixation and plant growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678245#prometryn-solubility-in-water-and-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

